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Get Quote

Aptamers are short, single-stranded DNA or RNA molecules capable of binding to a wide array

of target molecules—from small organic compounds to large proteins and even whole cells—

with high affinity and specificity.[1][2][3] Unlike antibodies, aptamers are generated through an

in vitro selection process called SELEX (Systematic Evolution of Ligands by Exponential

Enrichment), are easily synthesized and modified, possess low immunogenicity, and exhibit

high thermal stability.[1][3]

The function of an aptamer is intrinsically linked to its three-dimensional conformation, which is

fundamentally dictated by its secondary structure. This secondary structure, characterized by

the formation of stems (helices), loops (hairpin, bulge, internal), and other motifs, creates the

specific shape required for target recognition and binding.[4] Therefore, accurately predicting

the secondary structure of an aptamer from its primary nucleotide sequence is a cornerstone of

aptamer research and a critical step in the development of aptamer-based therapeutics,

diagnostics, and biosensors.[5][6]

The Foundation of Aptamer Discovery: The SELEX
Process
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Aptamers are selected from vast combinatorial libraries of oligonucleotides (containing up to

10¹⁵ unique sequences) through an iterative process known as SELEX.[3][7] The process

involves repeated rounds of binding, partitioning, and amplification to enrich the pool of

sequences that bind to the desired target.[7]

The typical SELEX workflow consists of the following key steps:

Incubation: A random library of single-stranded DNA or RNA is incubated with the target

molecule.[7][8]

Partitioning: Oligonucleotides that bind to the target are separated from non-binding

sequences.[8]

Elution and Amplification: The bound sequences are eluted and then amplified using

Polymerase Chain Reaction (PCR) for DNA libraries, or Reverse Transcription PCR (RT-

PCR) and in vitro transcription for RNA libraries.[8][9]

Iterative Enrichment: The amplified pool is used for subsequent rounds of selection with

increasing stringency to isolate the highest-affinity binders.

Sequencing and Analysis: After several rounds (typically 6-12), the enriched pool is

sequenced, often using next-generation sequencing (NGS), to identify individual aptamer

candidates.[9]
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Input: Aptamer Sequence
(DNA or RNA)
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Experimental Protocol

Computational Analysis

1. Fold RNA Aptamer
in vitro

2. Chemical Probing
(+/- SHAPE Reagent)

3. Reverse Transcription
(RT stops at modifications)

4. cDNA Library Preparation
(Adapter Ligation & PCR)

5. Next-Generation
Sequencing

6. Data Analysis
(Calculate Reactivity Scores)

7. Constrain Prediction
(Refine 2D Structure Model)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aptamer Sequence

1. Secondary (2D)
Structure Prediction

(e.g., RNAfold, Mfold)

2. Tertiary (3D)
Structure Generation

(e.g., RNAComposer, Vfold3D)

3. Molecular Docking
(e.g., AutoDock, ZDOCK)

Target 3D Structure
(from PDB or Homology Model)

4. Molecular Dynamics (MD)
Simulation

Binding Site Identification,
Affinity Calculation,

Rational Design

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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